Cas no 76058-33-8 (Ethyl red)

• Product Name: Ethyl red
• CAS No: 76058-33-8
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• MDL: MFCD00002427
• CID: 90687
• PubChem ID: 87567186
• Update Time: 2025-04-18

Ethyl red Chemical and Physical Properties

Names and Identifiers

• Ethyl Red
• 2-[4-(Diethylamino)phenylazo]benzoic acid
• 2-(4-Diethylaminophenylazo)benzoic acid
• Diethyl red
• Ethyl Red [not Cyanin dyes]
• EthylRed,pure1GR
• [not Cyanin dyes]
• 2-(4-Diaethylamino-phenylazo)-benzoesaeure
• 2-(4-diethylamino-phenylazo)-benzoic acid
• 4'-Diaethylamino-azobenzol-carbonsaeure-(2)
• Benzoesaeure-(2 azo 4)-(N.N-diaethyl-anilin)
• Ethyl Red Indicator
• Ethyl Red,pure
• o-(p-Diethylaminophenylazo)benzoic acid
• o-Aethylrot
• p-DiethylaMinoazobenzene-o-carboxylic acid
• 4-(Diethylamino)azobenzene-2'-carboxylic Acid
• NSC 260474
• FTV19WGM7I
• 4-Diethylaminoazobenzene-2'-carboxylic acid
• HBRCDTRQDHMTDA-UHFFFAOYSA-N
• Benzoic acid, 2-[[4-(diethylamino)phenyl]azo]-
• Benzoic acid, 2-((4-(diethylamino)phenyl)azo)-
• 2-{[4-(diethylamino)phenyl]diazenyl}benzoic acid
• 2-[[4-(diethylamino)phenyl]diazenyl]benzoic acid
• 6398AF
• SBB057756
• NSC260474
• 2-(4-diethyla
• 2-([4-(Diethylamino)phenyl]diazenyl)benzoic acid #
• 722478-47-9
• 76058-33-8
• UNII-FTV19WGM7I
• BENZOIC ACID, 2-((1E)-2-(4-(DIETHYLAMINO)PHENYL)DIAZENYL)-
• BENZOIC ACID, 2-((1E)-(4-(DIETHYLAMINO)PHENYL)AZO)-
• (E)-2-((4-(diethylamino)phenyl)diazenyl)benzoic acid
• FT-0624855
• Q27278195
• Benzoic acid, 2-[2-[4-(diethylamino)phenyl]diazenyl]-
• MFCD00002427
• 2-(4-(DIETHYLAMINO)PHENYLAZO)BENZOIC ACID
• 2-(2-(4-(DIETHYLAMINO)PHENYL)DIAZENYL)BENZOIC ACID
• BENZOIC ACID, 2-(2-(4-(DIETHYLAMINO)PHENYL)DIAZENYL)-
• D0524
• DTXSID001038547
• NSC-260474
• LS-14581
• AKOS015889070
• SCHEMBL192884
• Ethyl red

• MDL： MFCD00002427
• Inchi： 1S/C17H19N3O2/c1-3-20(4-2)14-11-9-13(10-12-14)18-19-16-8-6-5-7-15(16)17(21)22/h5-12H,3-4H2,1-2H3,(H,21,22)/b19-18+
• InChI Key： HBRCDTRQDHMTDA-VHEBQXMUSA-N
• SMILES： OC(C1C=CC=CC=1/N=N/C1C=CC(=CC=1)N(CC)CC)=O
• BRN： 3366056

Computed Properties

• Exact Mass: 297.14800
• Monoisotopic Mass: 297.147727
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 65.3

Experimental Properties

• Color/Form: Red crystals.
• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 144.0 to 147.0 deg-C
• Boiling Point: 438.86°C (rough estimate)
• Flash Point: 254.3±24.6 °C
• Refractive Index: 1.6500 (estimate)
• Solubility: Insuluble (5.1E-4 g/L) (25 ºC),
• PSA: 65.26000
• LogP: 4.64640
• Solubility: Not determined
• pka: 5.42(at 25℃)
• λmax: 447nm
• PH: Red (4.5) to yellow (6.5)

Ethyl red Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R20/21;R32
• Safety Instruction： S22; S24/25
• Hazardous Material Identification：
• Safety Term：S22-S24/25
• Risk Phrases：R20/21; R32
• Storage Condition：Store at 4°C,-4At ℃Store…Better

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